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Compound of Interest

Compound Name: 3-Methoxybenzeneboronic acid

Cat. No.: B135778

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and operational
excellence. This guide provides essential safety and logistical information for the disposal of 3-
methoxybenzeneboronic acid, ensuring compliance and minimizing environmental impact.

Core Safety and Handling Precautions:

Before beginning any disposal procedure, it is imperative to handle 3-
methoxybenzeneboronic acid with appropriate personal protective equipment (PPE). This
compound is classified as a skin irritant (Category 2), an eye irritant (Category 2), and may
cause respiratory irritation.[1] Therefore, wearing protective gloves, safety goggles or a face
shield, and a lab coat is mandatory.[1][2] If there is a risk of dust inhalation, a dust mask (such
as a type N95) should be used. All handling should occur in a well-ventilated area, preferably
within a chemical fume hood.[1][2]

Quantitative Data and Physical Properties

A summary of the key physical and chemical properties of 3-methoxybenzeneboronic acid is
provided below. This data is essential for understanding its behavior and ensuring safe
handling.
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Property Value Source
CAS Number 10365-98-7 [1]
Molecular Formula C7HsBOs

Molecular Weight 151.96 g/mol

Appearance Solid

Melting Point 160-163 °C

Acute Tox. 4 (Oral), Skin Irrit.
2, Eye lIrrit. 2, STOT SE 3

Hazard Class

Signal Word Warning

**Step-by-Step Disposal Protocol

The disposal of 3-methoxybenzeneboronic acid, as with any chemical waste, must adhere to
local, regional, and national hazardous waste regulations.[1] The following protocol outlines the
general steps for its safe disposal.

1. Waste Collection and Segregation:

o Solid Waste: Unused or contaminated 3-methoxybenzeneboronic acid should be collected
in a clearly labeled, sealed container. Avoid mixing it with other chemical waste streams
unless compatibility is confirmed.

o Contaminated Materials: Any materials used to handle the compound, such as contaminated
gloves, weighing paper, or absorbent pads, should be collected in a dedicated, sealed bag
for solid chemical waste.[3]

o Empty Containers: Empty containers that held 3-methoxybenzeneboronic acid should be
triple-rinsed with a suitable solvent. The rinsate should be collected and treated as
hazardous waste. After rinsing, the container can be disposed of according to institutional
guidelines.[4]

2. Accidental Spill Cleanup:
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« In the event of a spill, ensure the area is well-ventilated and restrict access.
e Wearing appropriate PPE, gently sweep up the solid material to avoid creating dust.[1]
» Place the spilled material into a suitable, labeled container for disposal.[1][5]

o Clean the spill area with a damp cloth or absorbent paper, and place these materials into the
hazardous waste container.

3. Final Disposal:

 All collected waste containing 3-methoxybenzeneboronic acid must be disposed of
through an approved waste disposal plant or a licensed chemical waste management
company.[1]

e Itis crucial to accurately label the waste container with the chemical name and any
associated hazards.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
procedures and to arrange for waste pickup.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3-
methoxybenzeneboronic acid.
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Caption: Disposal workflow for 3-methoxybenzeneboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of 3-Methoxybenzeneboronic Acid: A
Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135778#3-methoxybenzeneboronic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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